Cas no 64695-99-4 (2-Bromo-5-fluoro-4-methoxybenzoic acid)

• Product Name: 2-Bromo-5-fluoro-4-methoxybenzoic acid
• CAS No: 64695-99-4
• Molecular Formula: C₈H₆O₃FBr
• Molecular Weight: 249.03384
• MDL: MFCD27996868
• CID: 1095493
• PubChem ID: 19261283

2-Bromo-5-fluoro-4-methoxybenzoic acid Properties

Names and Identifiers

• 2-Bromo-5-fluoro-4-methoxybenzoic acid
• 2-Brom-5,5-dimethyl-4-oxohexansaeure-methylester
• 2-Brom-5-chlor-pyridin-N-oxid
• 2-Brom-5-fluor-4-methoxybenzoesaeure
• AGN-PC-00K808
• CTK3D5722
• Hexanoic acid, 2-bromo-5,5-dimethyl-4-oxo-, methyl ester
• AKOS005215777
• Z1939446978
• G14846
• EN300-3014604
• 64695-99-4
• 2-Bromo-5-fluoro-4-methoxybenzoicacid

• MDL： MFCD27996868
• InChIKey： GZCCDIYCLMPSIE-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6BrFO3/c1-13-7-3-5(9)4(8(11)12)2-6(7)10/h2-3H,1H3,(H,11,12)
• SMILES： COC1=C(C=C(C(=C1)Br)C(=O)O)F

Computed Properties

• Exact Mass: 247.94843g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 247.94843g/mol
• Heavy Atom Count: 13
• Complexity: 200
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives